5-(Difluoromethyl)-1-ethyl-3-methylpyrazole-4-sulfonyl chloride

• IUPAC Name: 5-(difluoromethyl)-1-ethyl-3-methylpyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C7H9ClF2N2O2S/c1-3-12-5(7(9)10)6(4(2)11-12)15(8,13)14/h7H,3H2,1-2H3
• InChI Key: YWLJZFRNFIPOHH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)Cl)C(F)F
• Molecular Formula: C7H9ClF2N2O2S
• Molecular Weight: 258.67 g/mol

Description

Difluoromethylation is a field of research that has benefited from the invention of multiple difluoromethylation reagents. It involves the formation of X–CF2H bonds where X can be C (sp), C (sp2), C (sp3), O, N, or S.

Synthesis Analysis

The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C(sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Molecular Structure Analysis

The molecular structure of difluoromethyl compounds involves the formation of X–CF2H bonds where X can be C (sp), C (sp2), C (sp3), O, N, or S.

Chemical Reactions Analysis

Examples of electrophilic, nucleophilic, radical, and cross-coupling methods have appeared to construct C(sp3)–CF2H bonds. The formation of X–CF2H bond where X is oxygen, nitrogen, or sulfur is conventionally achieved upon reaction with ClCF2H.

Mechanism of Action

The mechanism of action for difluoromethylation processes is based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S.

Future Directions

The field of difluoromethylation has seen significant advances in recent years, particularly in the development of new reagents and methods for the formation of X–CF2H bonds. This has streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry.